Cas no 1429381-77-0 ([(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate)
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- ([3,4-DIHYDRO-1(2H)-NAPHTHALENYLIDENAMINO]OXY)(4-METHYLPHENYL)DIOXO-LAMBDA6-SULFANE
- N-[3,4-DIHYDRO-1(2H)-NAPHTHALENYLIDEN]-N-([(4-METHYLPHENYL)SULFONYL]OXY)AMINE
- [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate
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- Inchi: 1S/C17H17NO3S/c1-13-9-11-15(12-10-13)22(19,20)21-18-17-8-4-6-14-5-2-3-7-16(14)17/h2-3,5,7,9-12H,4,6,8H2,1H3/b18-17+
- InChI Key: DTDCYVFTPDCUOC-ISLYRVAYSA-N
- SMILES: C1(=N/OS(C2=CC=C(C)C=C2)(=O)=O)\C2=C(C=CC=C2)CCC\1
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI85187-1mg |
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate |
1429381-77-0 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI85187-5mg |
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate |
1429381-77-0 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI85187-10mg |
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate |
1429381-77-0 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI85187-500mg |
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate |
1429381-77-0 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI85187-1g |
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate |
1429381-77-0 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| abcr | AB582354-500mg |
{[3,4-Dihydro-1(2H)-naphthalenylidenamino]oxy}(4-methylphenyl)dioxo-sulfane; . |
1429381-77-0 | 500mg |
€678.60 | 2024-08-02 | ||
| abcr | AB582354-1g |
{[3,4-Dihydro-1(2H)-naphthalenylidenamino]oxy}(4-methylphenyl)dioxo-sulfane; . |
1429381-77-0 | 1g |
€1312.80 | 2024-08-02 |
[(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate
Compound CAS No. 1429381-77-0: [(1E)-1,2,3,4-Tetrahydronaphthalen-1-ylidene]amino 4-Methylbenzene-1-Sulfonate
The compound with CAS No. 1429381-77-0, known as [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate, is a highly specialized organic material with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tetrahydronaphthalene moiety with a sulfonate group and an amino substituent. Recent studies have highlighted its role in advanced materials science and drug delivery systems.
Tetrahydronaphthalen derivatives have been extensively studied for their stability and versatility in chemical reactions. The (E)-configuration of the double bond in this compound plays a crucial role in determining its electronic properties and reactivity. Researchers have found that the sulfonate group enhances the compound's solubility in polar solvents, making it ideal for applications in aqueous environments.
The 4-methylbenzene substituent introduces steric effects that influence the compound's conformational flexibility and interaction with other molecules. This feature has been leveraged in the development of novel drug delivery systems, where precise control over molecular interactions is critical. Recent advancements in computational chemistry have allowed for detailed modeling of this compound's behavior in different solvents and under varying conditions.
One of the most promising applications of [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate lies in its potential as a precursor for synthesizing advanced polymers and biomaterials. Its ability to undergo polymerization under mild conditions has been demonstrated in several recent studies, suggesting its utility in creating materials with tailored mechanical and thermal properties.
In the pharmaceutical industry, this compound has shown potential as an intermediate in the synthesis of bioactive molecules. Its amino group can serve as a site for further functionalization, enabling the creation of compounds with specific biological activities. For instance, researchers have explored its use in developing anti-inflammatory agents and antioxidants.
Moreover, the compound's sulfonate group has been found to facilitate ion exchange processes, making it a candidate for use in ion-exchange resins and other separation technologies. This property has been particularly valuable in environmental chemistry applications, such as water purification and waste treatment.
Recent studies have also focused on the compound's photophysical properties. The presence of the tetrahydronaphthalen ring system imparts fluorescence characteristics that could be exploited in sensing applications or as components in optoelectronic devices.
In summary, [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methylbenzene-1-sulfonate (CAS No. 1429381-77-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as materials science, pharmaceuticals, and environmental chemistry.
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